2-amino-4-[4-(benzyloxy)phenyl]-7-hydroxy-4H-chromene-3-carbonitrile

• Molecular Formula: C23H18N2O3
• Molecular Weight: 370.4 g/mol
• IUPAC Name: 2-amino-7-hydroxy-4-(4-phenylmethoxyphenyl)-4H-chromene-3-carbonitrile
• InChI: InChI=1S/C23H18N2O3/c24-13-20-22(19-11-8-17(26)12-21(19)28-23(20)25)16-6-9-18(10-7-16)27-14-15-4-2-1-3-5-15/h1-12,22,26H,14,25H2
• InChI Key: KYAFHXVNBAZRSE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC=C(C=C2)C3C4=C(C=C(C=C4)O)OC(=C3C#N)N

Description

2-amino-4-[4-(benzyloxy)phenyl]-7-hydroxy-4H-chromene-3-carbonitrile is a complex organic compound that belongs to the class of chromenes. Chromenes are known for their diverse biological activities and are often used in medicinal chemistry. This particular compound features a benzyloxy group, a hydroxy group, and a nitrile group, making it a versatile molecule for various chemical reactions and applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-amino-4-[4-(benzyloxy)phenyl]-7-hydroxy-4H-chromene-3-carbonitrile typically involves a multi-component reaction. One common method involves the reaction of kojic acid, benzyloxy benzaldehyde, and malonitrile . The reaction is carried out under specific conditions, often involving a catalyst and controlled temperature to ensure the desired product is formed.

Industrial Production Methods

Chemical Reactions Analysis

Types of Reactions

2-amino-4-[4-(benzyloxy)phenyl]-7-hydroxy-4H-chromene-3-carbonitrile undergoes various chemical reactions, including:

Oxidation: The benzylic position can be oxidized using reagents like N-bromosuccinimide (NBS).

Reduction: The nitrile group can be reduced to an amine under specific conditions.

Substitution: The hydroxy group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: NBS is commonly used for benzylic oxidation.

Reduction: Catalytic hydrogenation or the use of reducing agents like lithium aluminum hydride (LiAlH4) can reduce the nitrile group.

Substitution: Nucleophiles such as amines or thiols can be used for substitution reactions at the hydroxy group.

Major Products

Oxidation: Benzylic oxidation can lead to the formation of benzoic acid derivatives.

Reduction: Reduction of the nitrile group results in primary amines.

Substitution: Substitution reactions can yield various derivatives depending on the nucleophile used.

Scientific Research Applications

2-amino-4-[4-(benzyloxy)phenyl]-7-hydroxy-4H-chromene-3-carbonitrile has several applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential as a tyrosinase inhibitor, which is important in the study of melanin synthesis.

Industry: Used in the synthesis of various organic compounds and materials.

Mechanism of Action

The mechanism of action of 2-amino-4-[4-(benzyloxy)phenyl]-7-hydroxy-4H-chromene-3-carbonitrile involves its interaction with specific molecular targets. For instance, as a tyrosinase inhibitor, it binds to the active site of the enzyme, preventing the conversion of tyrosine to melanin . This interaction disrupts the enzyme’s activity, leading to reduced melanin production.

Comparison with Similar Compounds

Similar Compounds

• 2-amino-3-(4-benzyloxy-phenyl)-propionic acid benzyl ester
• 2-amino-5-oxo-5-[(4-phenylmethoxyphenyl)amino]pentanoic acid
• 2-(4-benzyloxy-5-hydroxyphenyl)benzothiazole derivatives

Uniqueness

Compared to similar compounds, 2-amino-4-[4-(benzyloxy)phenyl]-7-hydroxy-4H-chromene-3-carbonitrile stands out due to its unique combination of functional groups, which confer a wide range of reactivity and potential applications. Its structure allows for diverse chemical modifications, making it a valuable compound in synthetic chemistry and drug development.